Cas no 883547-15-7 (C-(4,5,6,7-Tetrahydro-1H-indazol-3-yl)-methylamine)

C-(4,5,6,7-Tetrahydro-1H-indazol-3-yl)-methylamine structure
883547-15-7 structure
Product Name:C-(4,5,6,7-Tetrahydro-1H-indazol-3-yl)-methylamine
CAS No:883547-15-7
MF:C8H13N3
MW:151.208921194077
CID:1070732
PubChem ID:3163200
Update Time:2025-04-20

C-(4,5,6,7-Tetrahydro-1H-indazol-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

    • C-(4,5,6,7-Tetrahydro-1H-indazol-3-yl)-methylamine
    • SCHEMBL17232510
    • EN300-247743
    • DTXSID30390325
    • AKOS003673693
    • c-(4,5,6,7-tetrahydro-1h-indazol-3-yl)methylamine
    • BB 0261958
    • (4,5,6,7-Tetrahydro-1H-indazol-3-yl)methanamine
    • 4,5,6,7-tetrahydro-1H-indazol-3-ylmethanamine
    • FT-0677772
    • AKOS005350641
    • 883547-15-7
    • starbld0047917
    • 933743-89-6
    • F1905-0255
    • (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine
    • CS-0242346
    • F1907-0159
    • 2H-Indazole-3-methanamine, 4,5,6,7-tetrahydro-
    • DB-270374
    • 1-(4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine
    • MDL: MFCD06753030
    • Inchi: 1S/C8H13N3/c9-5-8-6-3-1-2-4-7(6)10-11-8/h1-5,9H2,(H,10,11)
    • InChI Key: UNDOPZXTORKIIL-UHFFFAOYSA-N
    • SMILES: N1C2CCCCC=2C(CN)=N1

Computed Properties

  • Exact Mass: 151.110947427g/mol
  • Monoisotopic Mass: 151.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 353.9±37.0 °C at 760 mmHg
  • Flash Point: 195.0±13.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

C-(4,5,6,7-Tetrahydro-1H-indazol-3-yl)-methylamine Security Information

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